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Compound of Interest

Compound Name: C.l. Direct orange 102

Cat. No.: B1460611

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety data available
for C.I. Direct Orange 102 (CAS No. 6598-63-6). The information is compiled from Material
Safety Data Sheets (MSDS), technical data sheets, and available scientific literature. This
document is intended to inform researchers, scientists, and drug development professionals
about the known properties, potential hazards, and handling procedures for this compound.

Chemical and Physical Properties

C.l. Direct Orange 102 is a double azo class direct dye.[1] Its primary application is in the
dyeing of cellulose fibers, paper, and leather.[2][3] A summary of its key chemical and physical
properties is presented in Table 1.
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Property Value Reference
C.l. Name Direct Orange 102 [4]

C.I. Number 29156 [4]

CAS Number 6598-63-6 [5]
Molecular Formula C34H21NeNaz011S:2 [6]
Molecular Weight 822.67 g/mol [6]
Appearance Orange to bright red powder [2][4]

Calcomine Orange 2RS, Direct
Synonyms Orange 6R, Direct Orange WS, [2][6]
Pergasol Orange 6R

Manufacturing Process

The synthesis of C.lI. Direct Orange 102 involves a multi-step process. It begins with the
diazotization of two aromatic amines: aniline and 4-aminobenzoic acid. These diazonium salts
are then coupled with N,N'-bis(4-hydroxy-2-sulfonaphthalene-7-yl)urea to form the final dye
molecule.[7]

Toxicological Data

A comprehensive toxicological profile for C.l. Direct Orange 102 is not readily available in the
public domain. Material Safety Data Sheets indicate that mutagenicity data has been reported,
but specific studies and quantitative results are not provided.[7] General toxicological concerns
for azo dyes are well-documented and are relevant in the absence of specific data for C.I.
Direct Orange 102.

General Azo Dye Toxicity: Azo dyes as a class have been studied for their potential health
effects. Some azo dyes can be metabolized, particularly under reductive conditions in the gut,
to aromatic amines, some of which are known or suspected carcinogens. Standard
toxicological testing for azo dyes often includes assessments of acute toxicity (oral, dermal,
inhalation), skin and eye irritation, skin sensitization, and mutagenicity.[8]
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Mutagenicity: The Ames test (bacterial reverse mutation assay) is a common method for
assessing the mutagenic potential of chemicals, including azo dyes. A modified Ames test
protocol is often employed for azo dyes to facilitate their reductive cleavage into potentially
mutagenic aromatic amines.[7][9]

Due to the lack of specific quantitative toxicological data for C.I. Direct Orange 102, a
summary table of such data cannot be provided.

Environmental Fate and Ecotoxicity

Specific ecotoxicological data for C.I. Direct Orange 102, such as LC50 values for aquatic
organisms, are not available in the reviewed literature. However, the environmental fate and
effects of azo dyes have been a subject of study.

Biodegradation: A study on the bioremediation of C.l. Direct Orange 102 by the bacterium
Pseudomonas fluorescens has shown that this microorganism can decolorize and degrade the
dye. The proposed degradation pathway involves the breakdown of the azo linkages.[10][11]
The initial breakdown product identified was 3,7-diamino-4-hydroxy-naphthalene-2-sulfonic
acid sodium salt, which is further degraded into smaller, potentially less toxic compounds.[10]
[12]

Persistence and Bioaccumulation: Azo dyes can be persistent in the environment, and their
breakdown products may also pose environmental risks.[13][14] Due to their water solubility,
they can be transported in aquatic systems.

A quantitative summary of ecotoxicological data is not possible due to the lack of specific
studies on C.l. Direct Orange 102.

Hazard Identification and Safety Precautions

Based on available Material Safety Data Sheets, C.l. Direct Orange 102 presents the following
potential hazards and requires specific safety precautions.

Potential Health Effects:

 Ingestion: May be harmful if swallowed.
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e Inhalation: May cause respiratory tract irritation.
o Skin Contact: May cause skin irritation.

o Eye Contact: May cause eye irritation.
Recommended Safety Precautions:

e Engineering Controls: Use in a well-ventilated area. Local exhaust ventilation is
recommended to control airborne dust.

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles.

o Skin Protection: Wear protective gloves and clothing to prevent skin contact.

o Respiratory Protection: An approved respirator should be worn if dust is generated.
» Hygiene Measures: Wash hands thoroughly after handling.

Experimental Protocols and Workflows

Detailed experimental protocols for the toxicological or ecotoxicological testing of C.l. Direct
Orange 102 are not available in the public literature. However, standardized protocols for
testing azo dyes are established by organizations such as the Organisation for Economic Co-
operation and Development (OECD). Below are graphical representations of a typical workflow
for an Ames test adapted for azo dyes and the biodegradation pathway of C.l. Direct Orange
102.
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Proposed Biodegradation Pathway of C.lI. Direct Orange 102.

Conclusion

C.l. Direct Orange 102 is a commercially used azo dye for which there is a significant lack of
publicly available, in-depth toxicological and ecotoxicological data. While a biodegradation
pathway has been proposed, the potential for human health effects and environmental impact
remains largely uncharacterized. Researchers, scientists, and drug development professionals
should handle this compound with caution, adhering to the safety precautions outlined in the
Material Safety Data Sheet and treating it as a substance with unknown long-term health
effects. The general toxicological profile of azo dyes, particularly their potential to be
metabolized to harmful aromatic amines, should be a guiding principle in risk assessment and
handling procedures. Further research is warranted to fully elucidate the safety profile of C.I.
Direct Orange 102.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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